Cas no 1805147-83-4 (2-Amino-5-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine)

• Product Name: 2-Amino-5-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine
• CAS No: 1805147-83-4
• MF: C₈H₉ClF₂N₂
• MW: 206.620267629623
• CID: 4855334
• Update Time: 2025-10-29

2-Amino-5-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H9ClF2N2/c1-4-2-5(3-9)6(7(10)11)13-8(4)12/h2,7H,3H2,1H3,(H2,12,13)
• InChI Key： AUOYQADZNYGRJG-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C)=C(N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine

Professional Introduction to 2-Amino-5-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine (CAS No. 1805147-83-4)

2-Amino-5-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine, identified by its CAS number 1805147-83-4, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic organic molecule features a pyridine core with multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of an amino group, a chloromethyl substituent, and a difluoromethyl group on the pyridine ring makes this compound a versatile intermediate in the synthesis of various pharmacologically active agents.

The compound's structure is highly interesting from a chemical perspective. The amino group at the 2-position enhances its reactivity, allowing for further functionalization through processes such as acylation or alkylation. The chloromethyl group at the 5-position introduces a nucleophilic center, which can participate in cross-coupling reactions or form new bonds with other molecules. Additionally, the difluoromethyl group at the 6-position provides steric and electronic effects that can influence the compound's metabolic stability and binding affinity to biological targets.

In recent years, there has been growing interest in developing novel pyridine derivatives for their potential therapeutic applications. Pyridine-based compounds are widely recognized for their role in medicinal chemistry due to their ability to interact with biological macromolecules such as enzymes and receptors. The specific arrangement of functional groups in 2-Amino-5-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine makes it a valuable building block for designing new drugs targeting various diseases.

One of the most compelling aspects of this compound is its utility in the development of small-molecule inhibitors. Researchers have leveraged its structural features to create molecules that can modulate enzyme activity or block receptor interactions. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain kinases and other enzymes involved in cancer pathways. The chloromethyl group, in particular, has been exploited to form covalent bonds with target proteins, leading to the development of highly specific inhibitors.

The use of fluorinated compounds in drug design has gained significant traction due to the favorable properties that fluorine atoms impart to molecules. The introduction of a difluoromethyl group into 2-Amino-5-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine enhances its metabolic stability and improves its binding affinity to biological targets. This is particularly important in drug development, where maintaining structural integrity and target specificity are crucial for therapeutic efficacy.

Recent advancements in synthetic methodologies have further expanded the potential applications of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex pyridine derivatives from simpler precursors. These methods have allowed chemists to explore new structural motifs and optimize the properties of drug candidates.

The pharmaceutical industry has been particularly interested in developing treatments for neurological disorders, where small-molecule modulators can interact with neurotransmitter systems. Pyridine-based compounds have shown promise in this area, with several clinical trials underway evaluating their efficacy and safety. The unique combination of functional groups in 2-Amino-5-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine makes it an attractive candidate for further investigation as a lead compound.

In conclusion, 2-Amino-5-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine (CAS No. 1805147-83-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As synthetic chemistry continues to evolve, new applications for this compound are likely to emerge, further solidifying its importance in medicinal chemistry.